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Compound of Interest

Compound Name: Di-p-tolyl ether

Cat. No.: B073073

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and essential safety information for the
handling and storage of di-p-tolyl ether (CAS No. 28299-41-4). Adherence to these protocols
is crucial for ensuring laboratory safety and maintaining the integrity of the compound for
research and development applications.

Chemical and Physical Properties

Di-p-tolyl ether is a solid, light yellow aromatic ether.[1] A comprehensive summary of its key
physical and chemical properties is provided in the table below to inform safe handling and
experimental design.
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Property Value

Molecular Formula C14H140

Molecular Weight 198.26 g/mol
Appearance Light yellow solid
Melting Point 47-49 °C

Boiling Point 285 °C

Flash Point >113 °C (>235.4 °F)
Density 1.029 g/cm3

Water Solubility 2.82 mg/L at 20°C
Vapor Pressure 0.00902 mmHg at 25°C

Data sourced from multiple safety data sheets and chemical suppliers.[1][2][3][4]

Hazard Identification and Safety Precautions

Di-p-tolyl ether is classified as a hazardous chemical and requires careful handling to avoid
adverse health effects.[1]

Hazard Statements:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.

Very toxic to aquatic life with long-lasting effects.[1]
Precautionary Statements:
e Wash hands and any exposed skin thoroughly after handling.[1][5]

o Wear protective gloves, protective clothing, eye protection, and face protection.[1][6]
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e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

e Use only outdoors or in a well-ventilated area.

e Avoid release to the environment.[5][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling di-p-tolyl ether to

minimize exposure and ensure personal safety.

PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Chemical splash goggles
conforming to EN 166 (EU) or
NIOSH (US) standards are
required. A face shield should
be worn when there is a

significant risk of splashing.[6]

Skin Protection

Chemical-Resistant Gloves

Wear impervious gloves (e.g.,
nitrile rubber) that have been
inspected for integrity before
use.[6][7]

Laboratory Coat

A flame-retardant lab coat
should be worn and buttoned
to cover as much skin as

possible.[7]

Respiratory Protection

Respirator

In case of inadequate
ventilation or the potential for
dust or aerosol formation, a
full-face respirator with an
appropriate filter should be
used.[6][8]

Experimental Protocols: Handling Procedures

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.chemicalbook.com/msds/di-p-tolyl-ether.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4146197.htm?N=United%20States
https://www.chemicalbook.com/msds/di-p-tolyl-ether.pdf
https://www.benchchem.com/product/b073073?utm_src=pdf-body
https://www.chemicalbook.com/msds/di-p-tolyl-ether.pdf
https://www.chemicalbook.com/msds/di-p-tolyl-ether.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.chemicalbook.com/msds/di-p-tolyl-ether.pdf
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following workflow outlines the standard operating procedure for safely handling di-p-tolyl
ether in a laboratory setting.

Preparation

Review Safety Data Sheet (SDS)

:

Ensure adequate ventilation
(fume hood)

:

Don appropriate Personal
Protective Equipment (PPE)

Handling

Weigh the required amount
of di-p-tolyl ether

l

Transfer to reaction vessel
inside a fume hood

:

Avoid generating dust

Post-Handling

Clean work area thoroughly

Dispose of waste in a labeled,
sealed container for hazardous materials

Remove and decontaminate or
dispose of PPE properly

Wash hands thoroughly
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Standard Handling Workflow for Di-p-tolyl Ether

Storage Procedures

Proper storage of di-p-tolyl ether is essential for maintaining its stability and preventing
hazardous situations.

Storage Conditions:

o Store in a cool, dry, and well-ventilated area.[9]

o Keep the container tightly closed to prevent contamination and moisture absorption.[1][9]
» Store away from incompatible materials, particularly strong oxidizing agents.[1]

The following diagram illustrates the key considerations for the safe storage of di-p-tolyl ether.

Storage Location Container Requirements Chemical Segregation

i T VRN v

Store away from
oxidizing agents

Cool Environment

Dry Environment ‘ Well-Ventilated Area Tightly Closed Properly Labeled

Click to download full resolution via product page

Key Storage Requirements for Di-p-tolyl Ether

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.
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Emergency Situation

Protocol

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1]

Inhalation

Move the person to fresh air and keep them at
rest in a position comfortable for breathing. If

symptoms persist, seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[6][9]

Spill

Evacuate the area. Wear appropriate PPE.
Avoid dust formation.[6] For small spills, sweep
up the solid material and place it in a suitable,
closed container for disposal.[1] Prevent the

material from entering drains or waterways.[1][6]

Disposal

Dispose of di-p-tolyl ether and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[1] Waste should be handled as hazardous

material and disposed of through a licensed waste disposal company.[1]

Disclaimer: This document is intended as a guide and does not replace a thorough review of

the manufacturer's Safety Data Sheet (SDS) and adherence to all institutional safety protocols.

Always perform a risk assessment before starting any new experimental procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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